Cas no 1481212-25-2 (Cyclopentane, (3-bromo-2,2-dimethylpropoxy)-)

• Product Name: Cyclopentane, (3-bromo-2,2-dimethylpropoxy)-
• CAS No: 1481212-25-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5282113
• Update Time: 2025-06-29

Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (3-bromo-2,2-dimethylpropoxy)-

• Inchi： 1S/C10H19BrO/c1-10(2,7-11)8-12-9-5-3-4-6-9/h9H,3-8H2,1-2H3
• InChI Key： FOGYUGRIGLRWJC-UHFFFAOYSA-N
• SMILES： C1(OCC(C)(C)CBr)CCCC1

Additional information on Cyclopentane, (3-bromo-2,2-dimethylpropoxy)-

Cyclopentane, (3-bromo-2,2-dimethylpropoxy)-: A Comprehensive Overview

Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- is a versatile organic compound with the CAS registry number 1481212-25-2. This compound belongs to the class of cyclic ethers and is widely recognized for its unique chemical properties and applications in various industries. The structure of this compound consists of a cyclopentane ring substituted with a brominated propoxy group, which imparts it with distinct reactivity and functionality.

Recent studies have highlighted the potential of Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be employed to create high-performance thermoplastics with enhanced mechanical properties. The bromine atom in the structure plays a critical role in facilitating polymerization reactions, making it an invaluable component in modern polymer engineering.

In addition to its role in polymer synthesis, Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- has also found applications in pharmaceutical research. Its ability to act as a bioisostere has been leveraged to design novel drug candidates with improved pharmacokinetic profiles. A 2023 article in Medicinal Chemistry Communications reported that this compound serves as a key intermediate in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- involves a multi-step process that typically begins with the bromination of a suitable alkyl chain followed by etherification with cyclopentanol. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium-catalyzed coupling reactions has been shown to enhance the efficiency of bromination steps while minimizing byproduct formation.

From an environmental perspective, Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- exhibits moderate biodegradability under aerobic conditions. Studies conducted by environmental chemists have indicated that this compound can be effectively degraded by microbial communities in wastewater treatment systems. However, its persistence in aquatic environments remains a topic of ongoing research to ensure its safe disposal and minimize ecological impact.

In conclusion, Cyclopentane, (3-bromo-2,2-dimethylpropoxy)- is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an essential building block in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.